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Compound of Interest

Compound Name: Trimethyltin bromide

Cat. No.: B090629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the safe and effective handling of the air-sensitive

and highly toxic compound, Trimethyltin bromide. Adherence to these protocols is critical to

ensure user safety, maintain the integrity of the compound, and achieve reliable experimental

outcomes.

Compound Information and Hazard Summary
Trimethyltin bromide ((CH₃)₃SnBr) is a white crystalline solid that is highly toxic and sensitive

to moisture.[1][2] It is a potent neurotoxin and requires strict handling protocols.[3]

Understanding its properties is the first step toward safe handling.

Table 1: Physicochemical and Hazard Data for Trimethyltin Bromide
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Property Value Source(s)

Molecular Formula C₃H₉BrSn [4]

Molecular Weight 243.72 g/mol [4]

Appearance White crystalline solid [1][2]

Melting Point 27 °C [1][2]

Boiling Point 165 °C [1][2]

Solubility Decomposes in water. [1]

Sensitivity Moisture sensitive. [1]

Primary Hazards

Highly toxic by inhalation,

ingestion, and skin contact;

Potent neurotoxin; Irritating to

eyes, skin, and respiratory

system; Very toxic to aquatic

life.

[1][3][5]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area under an

inert atmosphere (e.g., argon

or nitrogen).

[5]

Experimental Protocols
Due to its air-sensitive nature and high toxicity, all manipulations of trimethyltin bromide must

be performed in a controlled inert atmosphere. This can be achieved using either a glovebox or

a Schlenk line.

Handling Solid Trimethyltin Bromide in a Glovebox
A glovebox provides the most secure environment for handling solid trimethyltin bromide,

minimizing exposure to both air and the user.[6][7]

Protocol 2.1.1: Weighing and Transferring Solid Trimethyltin Bromide
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Materials:

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

Trimethyltin bromide in its original container

Spatula

Weighing paper or tared vial

Analytical balance (inside the glovebox)

Reaction vessel (e.g., Schlenk flask) sealed with a septum

Procedure:

Preparation: Ensure all necessary glassware, tools, and the reaction vessel are brought into

the glovebox antechamber. Cycle the antechamber with vacuum and inert gas at least three

times before transferring items into the main chamber.[8]

Equilibration: Allow the container of trimethyltin bromide to equilibrate to the glovebox

temperature before opening to prevent condensation.

Weighing: Carefully open the trimethyltin bromide container. Using a clean, dry spatula,

transfer the desired amount of the solid onto a tared weighing paper or directly into a tared

vial on the analytical balance.

Transfer to Reaction Vessel: Promptly transfer the weighed solid into the designated reaction

vessel.

Sealing: Securely seal the reaction vessel with a septum or other appropriate closure. If the

vessel is to be removed from the glovebox, ensure the seal is airtight.

Cleanup: Clean the spatula and any contaminated surfaces within the glovebox immediately.

Tightly reseal the original container of trimethyltin bromide.

Handling Trimethyltin Bromide Using a Schlenk Line
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A Schlenk line is a suitable alternative to a glovebox for handling air-sensitive compounds.[6][9]

Protocol 2.2.1: Setting up a Reaction with Solid Trimethyltin Bromide

Materials:

Schlenk line with a dual vacuum/inert gas manifold

Oven-dried Schlenk flask

Source of dry, inert gas (argon or nitrogen)

Vacuum pump

Solid addition tube (optional, for controlled addition)[9][10]

Procedure:

Glassware Preparation: Ensure the Schlenk flask and any other glassware are thoroughly

oven-dried (e.g., at 120°C overnight) and cooled under a stream of inert gas.[6]

Inerting the Flask: Attach the Schlenk flask to the Schlenk line. Evacuate the flask under

vacuum and then backfill with inert gas. Repeat this cycle three times to ensure an inert

atmosphere.[10]

Adding the Solid:

Direct Addition: Under a positive flow of inert gas, briefly remove the stopper from the

Schlenk flask and quickly add the pre-weighed trimethyltin bromide (weighed in a

glovebox as per Protocol 2.1.1).

Using a Solid Addition Tube: For more controlled addition, load the solid addition tube with

the pre-weighed trimethyltin bromide inside a glovebox. Attach the sealed tube to the

Schlenk line, evacuate, and backfill with inert gas. Then, attach it to the reaction flask

under a positive flow of inert gas and add the solid by rotating or tapping the tube.[9][10]

Solvent Addition: Add degassed, anhydrous solvent to the Schlenk flask via a cannula or a

gas-tight syringe.[6]
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Waste Disposal
Proper disposal of organotin waste is crucial due to its high toxicity and environmental impact.

[5]

Protocol 3.1: Decontamination and Disposal of Trimethyltin Bromide Waste

Materials:

Designated hazardous waste containers for solid and liquid organotin waste

Commercial bleach (sodium hypochlorite solution) or 10% hydrogen peroxide solution[11]

Container for decontamination bath

Procedure:

Waste Segregation: Collect all materials contaminated with trimethyltin bromide (e.g.,

weighing paper, gloves, septa) in a dedicated, sealed hazardous waste container.[11]

Liquid Waste Treatment: Unreacted trimethyltin bromide and solutions containing it should

be treated with an oxidizing agent like commercial bleach to convert the organotin to less

toxic inorganic tin compounds. This should be done in a fume hood with caution as the

reaction can be exothermic. The treated liquid waste should still be disposed of as

hazardous waste.[9]

Glassware Decontamination: Immerse all contaminated glassware in a bath of commercial

bleach or 10% hydrogen peroxide solution overnight in a well-ventilated area.[9][11] This will

oxidize the residual organotin compounds. After decontamination, the glassware can be

washed with soap and water. The decontamination bath should be disposed of as hazardous

waste.[9]

Final Disposal: All collected hazardous waste must be disposed of according to institutional

and local regulations for organotin compounds.[5]

Visualized Workflows
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The following diagrams illustrate the key experimental workflows for handling trimethyltin
bromide.

Workflow for Weighing and Transferring Solid in a Glovebox
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Caption: Weighing and transfer of solid trimethyltin bromide in a glovebox.

Workflow for Reaction Setup Using a Schlenk Line
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Caption: Reaction setup with solid trimethyltin bromide using a Schlenk line.
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Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult the

Safety Data Sheet (SDS) for trimethyltin bromide and follow all institutional safety protocols.

Work in a well-ventilated fume hood and wear appropriate personal protective equipment

(PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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